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Abstract

This technical guide provides a comprehensive overview of a-Carboxyethyl-Hydroxychroman
(a-CEHC), the major water-soluble metabolite of a-tocopherol (Vitamin E). It details the
fundamental physicochemical properties, biosynthesis, and physiological relevance of a-CEHC,
with a focus on its role as a biomarker for vitamin E status and its inherent antioxidant
capabilities. This document synthesizes current knowledge, presenting detailed experimental
protocols for its quantification and exploring its metabolic pathways. While the direct modulation
of intracellular signaling pathways by a-CEHC is an emerging area of research, this guide
discusses the known signaling interactions of its precursor, a-tocopherol, to provide context for
future investigations into the specific molecular targets of a-CEHC.

Introduction

a-Carboxyethyl-Hydroxychroman (a-CEHC) is a significant metabolite of a-tocopherol, the most
biologically active form of vitamin E.[1][2] Unlike its lipophilic parent compound, a-CEHC is
water-soluble, facilitating its excretion in urine.[1] This property has made urinary a-CEHC a
valuable non-invasive biomarker for assessing an individual's vitamin E status.[1] Beyond its
role as a biomarker, a-CEHC possesses antioxidant properties, contributing to the overall
antioxidant network of the body.[1][3] This guide aims to provide a detailed technical resource
for professionals in research and drug development, summarizing the core knowledge of a-
CEHC and providing practical experimental methodologies.
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Physicochemical Properties

A clear understanding of the fundamental properties of a-CEHC is essential for its study and
potential applications.

Property Value Reference(s)
CAS Number 4072-32-6 [4]
Molecular Formula C16H2204 [4]
Molecular Weight 278.34 g/mol [4]

3-(6-hydroxy-2,5,7,8-

tetramethyl-3,4-dihydro-2H-1-
IUPAC Name . [4]
benzopyran-2-yl)propanoic

acid
Appearance Solid [4]
Solubility Water-soluble [3]

Biosynthesis and Metabolism of a-CEHC

The formation of a-CEHC from a-tocopherol is a multi-step enzymatic process primarily
occurring in the liver. This metabolic pathway is crucial for the regulation of vitamin E levels and
the elimination of excess a-tocopherol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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